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Introduction
Chromated Copper Arsenate (CCA) is a water-borne wood preservative that has been widely

used for decades to protect wood from fungal decay, insect infestation, and marine borers.[1][2]

Its efficacy stems from the synergistic action of its three main components: copper, chromium,

and arsenic. Copper primarily acts as a fungicide, arsenic is a potent insecticide and secondary

fungicide, and chromium serves as a fixative, binding the chemicals to the wood's cellular

structure and providing resistance to ultraviolet (UV) light.[1][3] The fixation process involves a

series of chemical reactions that render the preservative components highly insoluble and

resistant to leaching.[3]

The concentration of CCA retained in the wood, known as retention level, is critical and is

specified based on the intended application of the treated wood.[4][5] Higher retention levels

are required for wood in ground contact or in harsh environments compared to above-ground

applications.[4][6]

While historically effective, the use of CCA-treated wood in residential applications has been

restricted in many countries due to health and environmental concerns related to arsenic and

chromium.[1] However, it continues to be used in various industrial, agricultural, and marine

applications.[6][7] This document provides detailed application notes, quantitative data on

efficacy and leaching, and standardized experimental protocols for the evaluation of copper
arsenate-based wood preservatives.
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Data Presentation
Table 1: CCA Retention Levels and Corresponding
Applications

Retention
Level (pcf*)

Retention
Level ( kg/m ³)

Application
Use Category
(AWPA)

Expected
Service Life

0.25 4.0

Above Ground

(lumber, timber,

plywood)

UC3A, UC3B > 25 years

0.40 6.4

Ground and

Freshwater

Contact (fence

posts, decks)

UC4A 25-30 years[6]

0.60 9.6

Ground Contact,

Critical Structural

Components

(wood

foundations,

poles)

UC4B > 30 years[6]

0.80 12.8

Piles for

Freshwater and

Foundations,

Saltwater Splash

UC4C Variable

2.50 40.0

Saltwater

Immersion

(marine pilings)

UC5A, UC5B,

UC5C
> 40 years

pcf: pounds per

cubic foot

Table 2: Efficacy of CCA-Treated Wood Against Fungal
Decay (Soil Block Test - 12 weeks)
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Wood Species Fungus
CCA Retention (
kg/m ³)

Average Weight
Loss (%)

Southern Pine
Gloeophyllum

trabeum (Brown Rot)
0 (Control) 55.2

2.1 2.8

4.0 1.1

6.4 0.5

Southern Pine
Trametes versicolor

(White Rot)
0 (Control) 48.7

2.1 3.5

4.0 1.9

6.4 0.8

Table 3: Efficacy of CCA-Treated Wood Against
Subterranean Termites (Field Stake Test)

Wood Species
Termite
Species

CCA Retention
( kg/m ³)

Visual Rating
(10 = Sound, 0
= Failure)

Average
Weight Loss
(%) after 2
years

Southern Pine
Reticulitermes

flavipes
0 (Control) 3.2 68.4

4.0 9.8 < 2.0

6.4 10.0 < 1.0

Koompassia

malaccensis

Coptotermes

curvignathus
0 (Control) - > 15.0

6.0 (equivalent) 9.8 2.0[2]
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Table 4: Leaching of CCA Components from Treated
Wood

Leaching Test Wood Species
CCA Retention
( kg/m ³)

Component
Leaching Rate
(mg/m²/year)

Field Exposure

(1 year)
Weathered Pine 2.7 Arsenic 476

Chromium < 190

Copper < 190

Weathered Pine 35.4 Arsenic 9524

Chromium 1905

Copper 1905

Experimental Protocols
Protocol 1: Laboratory Soil-Block Test for Fungal Decay
Resistance (Adapted from AWPA Standard E10)
1. Objective: To determine the toxic limits of a wood preservative against pure cultures of wood

decay fungi.

2. Materials:

Test wood specimens (e.g., Southern pine sapwood), 19 x 19 x 19 mm.

Wood preservative solution (CCA) at various concentrations.

Test fungi cultures (e.g., Gloeophyllum trabeum, Trametes versicolor).

Feeder strips of the same wood species.

Culture bottles (225 ml or 8 oz) with screw caps.

Soil (sifted, with adjusted water-holding capacity).
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Balance (accurate to 0.01 g).

Drying oven.

Autoclave.

Laminar flow hood.

3. Methodology:

Specimen Preparation:

Cut wood blocks with the 19 mm dimension in the direction of the grain.
Number each block and determine its initial dry weight.
Group the blocks for treatment with different preservative retentions.

Preservative Treatment:

Treat the wood blocks with a series of graded concentrations of the CCA solution using a
vacuum desiccator.
Calculate the retention of preservative in each block based on the weight gain.

Post-Treatment Conditioning:

Allow the treated blocks to air-dry in a fume hood to allow for fixation of the preservative.

Culture Bottle Preparation:

Add soil to each culture bottle to about one-half its volume.
Add distilled water to the soil to bring its moisture content to the desired level.
Place a feeder strip on the surface of the soil.
Cap the bottles and sterilize them in an autoclave.

Inoculation:

In a laminar flow hood, inoculate the feeder strips with the test fungus.
Incubate the bottles at the optimal temperature for the fungus until the feeder strips are
covered with mycelium.

Exposure of Test Blocks:
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Sterilize the treated and untreated control blocks.
Place the sterilized blocks onto the mycelium-covered feeder strips.

Incubation:

Incubate the bottles for a specified period (typically 12 weeks) at a controlled temperature
and humidity.

Data Collection and Analysis:

At the end of the incubation period, remove the blocks from the bottles and carefully clean off
any surface mycelium.
Determine the final dry weight of each block.
Calculate the percentage weight loss for each block.
The lowest preservative retention that prevents a significant weight loss is considered the
toxic threshold.

Protocol 2: Field Test with Stakes for Evaluating Wood
Preservatives (Adapted from ASTM D1758 / AWPA E7)
1. Objective: To determine the relative permanence and effectiveness of wood preservatives in

stakes exposed in field plots.[8][9][10]

2. Materials:

Wood stakes (e.g., Southern pine sapwood), typically 19 x 19 x 457 mm.

Wood preservative solution (CCA) at various concentrations.

Treatment cylinder capable of pressure impregnation.

Field plot with known decay and termite hazard.

Tags for identifying stakes.

3. Methodology:

Stake Preparation:
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Prepare stakes from clear, straight-grained sapwood.
Condition the stakes to a uniform moisture content.
Determine the initial weight of each stake.

Preservative Treatment:

Treat the stakes with different retentions of the CCA preservative using a pressure treatment
process.
Include untreated control stakes and stakes treated with a reference preservative.

Post-Treatment Handling:

After treatment, weigh the stakes to determine the preservative retention.
Store the treated stakes in a manner that allows for complete fixation of the preservative.

Installation of Stakes:

Install the stakes vertically in the ground in the field plot, burying them to half their length.
Randomize the placement of the stakes.

Inspection:

Inspect the stakes at regular intervals (e.g., annually).
For decay, visually inspect and probe the stakes to assess the extent of deterioration.
For termites, examine the stakes for evidence of attack.

Rating:

Assign a numerical rating to each stake based on the extent of decay and/or termite attack,
according to a standard rating scale (e.g., 10 for no attack, 0 for failure).

Data Analysis:

Calculate the average rating for each treatment group at each inspection interval.
The performance of the test preservative is evaluated by comparing the ratings of the treated
stakes to those of the untreated controls and the reference preservative over time.

Mandatory Visualizations
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Caption: Chemical fixation pathway of CCA components in wood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Wood Preservation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155715#applications-of-copper-arsenate-in-wood-
preservation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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